Cas no 1492-02-0 (N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide)

N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide structure
1492-02-0 structure
Product Name:N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide
CAS No:1492-02-0
MF:C12H15N3O2S2
MW:297.396399736404
CID:185497
PubChem ID:3489
Update Time:2025-04-19

N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-[5-(1,1-dimethylethyl)-1,3,4-thiadiazol-2-yl]-
    • N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide
    • 2-Benzolsulfonamino-5-tert.-butyl-1,3,4-thiadiazol
    • AN 1324
    • Desaglybuzol
    • Desaglybuzole
    • EINECS 216-081-2
    • Glibuzol [INN-Spanish]
    • Gludiase
    • glybuzole
    • Glybuzole [INN:JAN]
    • Glybuzolum [INN-Latin]
    • RP 7891
    • sulfamidothiodiazol
    • 621 YT
    • 1395 TH
    • Glybzole
    • BENZENESULPHONAMIDE,N-(5-TERT-BUTYL-1,3,4-THIADIAZOL-2-YL)-
    • HY-120401
    • Z57070444
    • D01210
    • Glybuzolum
    • SR-01000945213-2
    • DTXCID703103
    • 2-Benzenesulfonamido-5-tertiobutyl-1-thia-3,4-diazole
    • CHEMBL2107408
    • Glibuzol
    • UNII-1DJ2B68M2C
    • 2-Benzenesulfonamido-5-tert-butyl-1,3,4-thiadiazole
    • BRN 1082473
    • CHEBI:31657
    • SR-01000945213-1
    • NS00024883
    • EN300-1700032
    • CAS-1492-02-0
    • NCGC00182991-01
    • Q27252286
    • TH-1395
    • Desaglybuzole; Sulfamidothiodiazol
    • N-[5-(1,1-dimethylethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide
    • AKOS003615177
    • Gludiase (TN)
    • Tox21_113322
    • 1492-02-0
    • DTXSID6023103
    • RP-7891
    • GLYBUZOLE [WHO-DD]
    • AN-1324
    • Oprea1_425860
    • GLYBUZOLE [JAN]
    • GLYBUZOLE [MART.]
    • CS-0077885
    • Benzenesulfonamide, N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-
    • SCHEMBL34401
    • 1DJ2B68M2C
    • GLYBUZOLE [INN]
    • Glybuzole (JAN/INN)
    • SR-01000945213
    • GLYBUZOLE [MI]
    • RP7891
    • AN1324
    • Inchi: 1S/C12H15N3O2S2/c1-12(2,3)10-13-14-11(18-10)15-19(16,17)9-7-5-4-6-8-9/h4-8H,1-3H3,(H,14,15)
    • InChI Key: NMWQEPCLNXHPDX-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1C(C)(C)C)NS(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 297.06100
  • Monoisotopic Mass: 297.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 109A^2

Experimental Properties

  • Density: 1.3286 (rough estimate)
  • Melting Point: 163°
  • Boiling Point: 449.4°Cat760mmHg
  • Flash Point: 225.6°C
  • Refractive Index: 1.6560 (estimate)
  • PSA: 108.57000
  • LogP: 3.79020

N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide Pricemore >>

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